Cas no 149517-92-0 (Ethyl 4-bromo-3,5-diethoxybenzoate)
149517-92-0 structure
Product Name:Ethyl 4-bromo-3,5-diethoxybenzoate
CAS No:149517-92-0
MF:C13H17BrO4
MW:317.175683736801
MDL:MFCD11977359
CID:105919
PubChem ID:10663268
Update Time:2025-04-18
Ethyl 4-bromo-3,5-diethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-bromo-3,5-diethoxybenzoate
- Benzoic acid, 4-bromo-3,5-diethoxy-, ethyl ester
- ACMC-20n5qa
- AG-D-95710
- AK141783
- CTK4C6242
- SureCN289285
- Benzoicacid, 4-bromo-3,5-diethoxy-, ethyl ester
- XSUFUYMALAOLHR-UHFFFAOYSA-N
- AX8281924
- 4-bromo-3,5-diethoxy-benzoicacid ethyl ester
- BENZOIc acid,4-BROMO-3,5-DIETHOXY-,ETHYL ESTER
- AKOS015838686
- 4-Bromo-3,5-diethoxy-benzoic acid ethyl ester
- C13H17BrO4
- ZFA51792
- ETHYL4-BROMO-3,5-DIETHOXYBENZOATE
- A15248
- C72845
- CS-0151516
- 149517-92-0
- SCHEMBL289285
- DTXSID20443238
- MFCD11977359
- DS-7315
- FT-0651510
-
- MDL: MFCD11977359
- Inchi: 1S/C13H17BrO4/c1-4-16-10-7-9(13(15)18-6-3)8-11(12(10)14)17-5-2/h7-8H,4-6H2,1-3H3
- InChI Key: XSUFUYMALAOLHR-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)OCC)C=C1OCC)OCC
Computed Properties
- Exact Mass: 316.03102g/mol
- Monoisotopic Mass: 316.03102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.8
Experimental Properties
- Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 390.038 °C at 760 mmHg
- Flash Point: 189.689 °C
- Solubility: Almost insoluble (0.021 g/l) (25 º C),
Ethyl 4-bromo-3,5-diethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK529-100mg |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95+% | 100mg |
519CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK529-1g |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95+% | 1g |
1110.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK529-250mg |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95+% | 250mg |
1087CNY | 2021-05-08 | |
| Alichem | A019095660-1g |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95% | 1g |
312.84 USD | 2021-06-17 | |
| Alichem | A019095660-5g |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95% | 5g |
1,007.00 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK529-200mg |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95+% | 200mg |
361.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK529-50mg |
Ethyl 4-bromo-3,5-diethoxybenzoate |
149517-92-0 | 95+% | 50mg |
143.0CNY | 2021-07-12 | |
| abcr | AB492350-250 mg |
Ethyl 4-bromo-3,5-diethoxybenzoate; . |
149517-92-0 | 250MG |
€154.90 | 2022-07-29 | ||
| abcr | AB492350-1 g |
Ethyl 4-bromo-3,5-diethoxybenzoate; . |
149517-92-0 | 1g |
€305.30 | 2022-07-29 | ||
| abcr | AB492350-5 g |
Ethyl 4-bromo-3,5-diethoxybenzoate; . |
149517-92-0 | 5g |
€806.10 | 2022-07-29 |
Ethyl 4-bromo-3,5-diethoxybenzoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
149517-92-0 (Ethyl 4-bromo-3,5-diethoxybenzoate) Related Products
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